Cas no 2171735-52-5 (3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopropanoic acid)
3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopropanoic acid
- 3-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]propanoic acid
- EN300-1495369
- 2171735-52-5
-
- Inchi: 1S/C27H32N2O5/c1-5-10-23(25(32)29(27(2,3)4)16-15-24(30)31)28-26(33)34-17-22-20-13-8-6-11-18(20)19-12-7-9-14-21(19)22/h5-9,11-14,22-23H,1,10,15-17H2,2-4H3,(H,28,33)(H,30,31)
- InChI Key: VHEWBPWJTVXLHF-UHFFFAOYSA-N
- SMILES: O(C(NC(CC=C)C(N(CCC(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 11
- Complexity: 724
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 95.9Ų
3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1495369-0.05g |
3-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]propanoic acid |
2171735-52-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1495369-0.1g |
3-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]propanoic acid |
2171735-52-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1495369-0.25g |
3-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]propanoic acid |
2171735-52-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1495369-0.5g |
3-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]propanoic acid |
2171735-52-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1495369-1.0g |
3-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]propanoic acid |
2171735-52-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1495369-2.5g |
3-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]propanoic acid |
2171735-52-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1495369-5.0g |
3-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]propanoic acid |
2171735-52-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1495369-10.0g |
3-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]propanoic acid |
2171735-52-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1495369-50mg |
3-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]propanoic acid |
2171735-52-5 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1495369-100mg |
3-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]propanoic acid |
2171735-52-5 | 100mg |
$2963.0 | 2023-09-28 |
3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopropanoic acid Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopropanoic acid
Research Brief on 3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopropanoic acid (CAS: 2171735-52-5)
The compound 3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopropanoic acid (CAS: 2171735-52-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in peptide synthesis and drug development. This research brief aims to synthesize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological relevance.
Recent studies have focused on the role of this compound as a key intermediate in solid-phase peptide synthesis (SPPS). The tert-butyl and fluorenylmethyloxycarbonyl (Fmoc) protecting groups in its structure make it particularly useful for the synthesis of complex peptides with high purity and yield. Researchers have demonstrated its efficacy in the stepwise assembly of peptide chains, where it serves as a versatile building block for introducing specific functional groups.
In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized in the synthesis of novel peptide-based inhibitors targeting proteolytic enzymes. The study reported that the incorporation of 3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopropanoic acid into the peptide backbone enhanced the stability and bioavailability of the inhibitors, leading to improved therapeutic outcomes in preclinical models.
Another area of interest is the compound's potential in the development of targeted drug delivery systems. Its unique chemical structure allows for conjugation with various drug molecules and nanoparticles, facilitating site-specific delivery and reducing off-target effects. Recent advancements in bioconjugation techniques have further expanded its utility in this domain.
Despite its promising applications, challenges remain in the large-scale production and purification of this compound. Researchers are actively exploring optimized synthetic routes and greener chemistry approaches to address these limitations. Future studies are expected to delve deeper into its mechanistic insights and translational potential in clinical settings.
In conclusion, 3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopropanoic acid (CAS: 2171735-52-5) represents a valuable tool in peptide chemistry and drug development. Continued research efforts are likely to uncover new applications and refine existing methodologies, further solidifying its importance in the field.
2171735-52-5 (3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)